Cas no 868679-81-6 (6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2,6-difluorobenzoate)

• Product Name: 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2,6-difluorobenzoate
• CAS No: 868679-81-6
• MF: C₁₃H₈F₂N₂O₅
• MW: 310.209830284119
• CID: 6236025
• PubChem ID: 7150671
• Update Time: 2025-05-20

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2,6-difluorobenzoate
• 868679-81-6
• SR-01000016141-1
• SR-01000016141
• AB00676241-01
• AKOS024612316
• F1826-0061
• (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2,6-difluorobenzoate

• Inchi： 1S/C13H8F2N2O5/c1-6-5-9(11(17(20)21)12(18)16-6)22-13(19)10-7(14)3-2-4-8(10)15/h2-5H,1H3,(H,16,18)
• InChI Key： QEZWUKQNVICUJN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(=O)OC1C=C(C)NC(C=1[N+](=O)[O-])=O)F

Computed Properties

• Exact Mass: 310.04012768g/mol
• Monoisotopic Mass: 310.04012768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Additional information on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2,6-difluorobenzoate

Comprehensive Overview of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2,6-difluorobenzoate (CAS No. 868679-81-6)

The compound 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2,6-difluorobenzoate (CAS No. 868679-81-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the nitropyridine core and difluorobenzoate ester moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for nitrogen-containing heterocycles like 6-methyl-3-nitro-2-oxo-1,2-dihydropyridine derivatives has surged due to their versatility in medicinal chemistry. This compound's CAS No. 868679-81-6 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its 2,6-difluorobenzoate group further enhances its utility, as fluorinated aromatic compounds are known for their metabolic stability and bioavailability.

The synthesis of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2,6-difluorobenzoate involves multi-step organic reactions, including condensation and esterification. Optimizing its yield and purity is a key focus for industrial chemists, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with regulatory standards.

From an environmental perspective, the biodegradability and ecotoxicity of nitropyridine-based compounds are under scrutiny. Sustainable synthesis methods, including green chemistry approaches, are being explored to minimize waste and energy consumption. This aligns with the broader trend of eco-friendly pharmaceutical manufacturing, a topic frequently queried in search engines.

In conclusion, 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 2,6-difluorobenzoate (CAS No. 868679-81-6) represents a promising scaffold for developing novel therapeutics and agrochemicals. Its combination of nitro, pyridine, and fluorinated aromatic functionalities offers a rich platform for innovation, addressing both scientific and industrial challenges.